4-Chloro-2-(2,4-dichlorophenyl)-5-(1-methylhydrazino)-2,3-dihydropyridazin-3-one
Overview
Description
4-Chloro-2-(2,4-dichlorophenyl)-5-(1-methylhydrazino)-2,3-dihydropyridazin-3-one, commonly known as Meldonium, is a synthetic compound that was first synthesized in the 1970s in Latvia. It is a small molecule that belongs to the class of drugs known as cardioprotective agents. Meldonium has been used in Eastern Europe and Russia for the treatment of various medical conditions, including angina, heart failure, and peripheral vascular disease. In recent years, Meldonium has gained popularity as a performance-enhancing drug among athletes.
Mechanism of Action
The exact mechanism of action of Meldonium is not fully understood. It is thought that Meldonium works by inhibiting the synthesis of carnitine, a compound that is involved in the transport of fatty acids into the mitochondria for energy production. By inhibiting carnitine synthesis, Meldonium may increase the availability of glucose for energy production, which may improve the functioning of the heart and brain.
Biochemical and Physiological Effects:
Meldonium has been found to have a number of biochemical and physiological effects. It has been shown to increase the production of ATP, the primary energy source for cells. It has also been found to reduce the production of reactive oxygen species, which can cause damage to cells and tissues. Meldonium has been shown to improve the functioning of the heart, reduce inflammation, and protect the brain from damage caused by ischemia.
Advantages and Limitations for Lab Experiments
Meldonium has a number of advantages and limitations for lab experiments. One advantage is that it has been extensively studied and its effects are well understood. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation is that it is a small molecule and may not be suitable for certain types of experiments. It may also have limited applicability to certain medical conditions.
Future Directions
There are a number of future directions for research on Meldonium. One area of research is the development of new drugs that are based on the structure of Meldonium. Another area of research is the investigation of the effects of Meldonium on other medical conditions, such as diabetes and Alzheimer's disease. Finally, there is a need for further research on the mechanism of action of Meldonium and its effects on the body.
Scientific Research Applications
Meldonium has been the subject of extensive scientific research over the years. Studies have shown that Meldonium has cardioprotective, neuroprotective, and anti-inflammatory properties. Meldonium has been found to improve the functioning of the heart and reduce the risk of cardiovascular disease. It has also been shown to improve cognitive function and protect the brain from damage caused by ischemia.
properties
IUPAC Name |
5-[amino(methyl)amino]-4-chloro-2-(2,4-dichlorophenyl)pyridazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl3N4O/c1-17(15)9-5-16-18(11(19)10(9)14)8-3-2-6(12)4-7(8)13/h2-5H,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWHUVAVXBMFHFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=C(C(=O)N(N=C1)C2=C(C=C(C=C2)Cl)Cl)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl3N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40347709 |
Source
|
| Record name | 4-Chloro-2-(2,4-dichlorophenyl)-5-(1-methylhydrazinyl)pyridazin-3(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40347709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
175135-85-0 |
Source
|
| Record name | 4-Chloro-2-(2,4-dichlorophenyl)-5-(1-methylhydrazinyl)-3(2H)-pyridazinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175135-85-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-(2,4-dichlorophenyl)-5-(1-methylhydrazinyl)pyridazin-3(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40347709 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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